3',4',5,7-Tetrahydroxy-8-methoxyisoflavone
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Description
3',4',5,7-Tetrahydroxy-8-methoxyisoflavone (C₁₆H₁₂O₇; molecular weight: 316.0583 Da) is an isoflavonoid characterized by hydroxyl groups at positions 3', 4', 5, and 7, and a methoxy group at position 8 . It has been isolated from Belamcanda chinensis and identified via spectroscopic methods (UV, IR, NMR, and mass spectrometry) . Acute toxicity studies in rodents report an intraperitoneal LD₅₀ >250 mg/kg, though detailed toxicological profiles remain incomplete .
Properties
CAS No. |
58262-89-8 |
|---|---|
Molecular Formula |
C16H12O7 |
Molecular Weight |
316.26 g/mol |
IUPAC Name |
3-(3,4-dihydroxyphenyl)-5,7-dihydroxy-8-methoxychromen-4-one |
InChI |
InChI=1S/C16H12O7/c1-22-15-12(20)5-11(19)13-14(21)8(6-23-16(13)15)7-2-3-9(17)10(18)4-7/h2-6,17-20H,1H3 |
InChI Key |
LOPIYUZMSJFIQA-UHFFFAOYSA-N |
Canonical SMILES |
COC1=C(C=C(C2=C1OC=C(C2=O)C3=CC(=C(C=C3)O)O)O)O |
Origin of Product |
United States |
Comparison with Similar Compounds
Structural and Functional Comparison with Analogous Isoflavones
Structural Differences
Key structural variations among related isoflavones include hydroxylation patterns, methoxy substitutions, and molecular weight (Table 1).
Table 1: Structural Comparison of Selected Isoflavones
| Compound Name | Molecular Formula | Hydroxyl Positions | Methoxy Positions | Molecular Weight (Da) |
|---|---|---|---|---|
| 3',4',5,7-Tetrahydroxy-8-methoxyisoflavone | C₁₆H₁₂O₇ | 3', 4', 5, 7 | 8 | 316.0583 |
| 6,7,8,4’-Tetrahydroxyisoflavone (6,8-DHD) | C₁₅H₁₀O₆ | 6, 7, 8, 4’ | None | 286.24 |
| 6,7,8,3’,4’-Pentahydroxyisoflavone (6,8,3’-THD) | C₁₅H₁₀O₇ | 6, 7, 8, 3’, 4’ | None | 302.24 |
| 7,8,2',4'-Tetrahydroxyisoflavone | C₁₅H₁₀O₆ | 7, 8, 2', 4' | None | 286.24 |
| 3',8-Dihydroxy-4',6,7-trimethoxyisoflavone | C₁₈H₁₆O₇ | 3', 8 | 4', 6, 7 | 344.32 |
Key Observations :
- Hydroxylation vs.
- Ortho-Dihydroxy Pairs : Compounds like 6,8-DHD and 7,8,4’-trihydroxyisoflavone () feature ortho-dihydroxy groups, which enhance metal chelation and free radical scavenging . The absence of such pairs in 3',4',5,7-Tetrahydroxy-8-methoxyisoflavone may reduce its antioxidant efficacy.
Antioxidant Activity
- 6,8-DHD and 6,8,3’-THD: Synthesized from formononetin, these compounds demonstrated potent antioxidant activity in DPPH radical scavenging and reducing power assays, with 6,8,3’-THD outperforming 6,8-DHD due to its additional hydroxyl group at position 3’ .
- Target Compound: No direct antioxidant data are reported, but its 8-methoxy group likely reduces reactivity compared to hydroxylated analogs.
Toxicity
- The target compound’s LD₅₀ (>250 mg/kg, intraperitoneal) suggests moderate acute toxicity, though comparative data for analogs are lacking .
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